Cas no 215298-74-1 (4-amino-3-ethyl-1H-pyrazole-5-carboxamide)

4-amino-3-ethyl-1H-pyrazole-5-carboxamide structure
215298-74-1 structure
Product Name:4-amino-3-ethyl-1H-pyrazole-5-carboxamide
CAS No:215298-74-1
MF:C6H10N4O
MW:154.169800281525
MDL:MFCD16249838
CID:243082
PubChem ID:16228836
Update Time:2025-04-19

4-amino-3-ethyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxamide,4-amino-5-ethyl-
    • 3-ethoxy-4-amino-benzamide
    • 4-amino-3-ethoxy-benzamide
    • 4-amino-3-ethyl-1H-pyrazolo-5-carboxamide
    • Benzamide, 4-amino-3-ethoxy-
    • CTK3H9168
    • SureCN1937682
    • 4-amino-3-ethyl-1H-pyrazole-5-carboxamide
    • EN300-87265
    • 1H-Pyrazole-3-carboxamide,4-amino-5-ethyl-(9CI)
    • 4-Amino-5-ethyl-1H-pyrazole-3-carboxylic acid amide
    • 215298-74-1
    • YIAXJRMRAWYVOG-UHFFFAOYSA-N
    • AKOS009133100
    • 4-amino-5-ethyl-1H-pyrazole-3-carboxamide
    • CS-0145744
    • SCHEMBL2404549
    • MDL: MFCD16249838
    • Inchi: 1S/C6H10N4O/c1-2-3-4(7)5(6(8)11)10-9-3/h2,7H2,1H3,(H2,8,11)(H,9,10)
    • InChI Key: YIAXJRMRAWYVOG-UHFFFAOYSA-N
    • SMILES: O=C(C1C(=C(CC)NN=1)N)N

Computed Properties

  • Exact Mass: 154.0856
  • Monoisotopic Mass: 154.08546096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 97.8Ų

Experimental Properties

  • PSA: 97.79

4-amino-3-ethyl-1H-pyrazole-5-carboxamide Pricemore >>

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